Cas no 35112-44-8 (Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-)

• Product Name: Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-
• CAS No: 35112-44-8
• MF: C₁₉H₁₈Br₆O₂
• MW: 757.769021511078
• CID: 292593
• PubChem ID: 20457038
• Update Time: 2025-04-19

Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-(2-bromoethoxy)-5-[2-[3,5-dibromo-4-(2-bromoethoxy)phenyl]propan-2-yl]benzene
• SCHEMBL8858958
• 1,1'-(Propane-2,2-diyl)bis[3,5-dibromo-4-(2-bromoethoxy)benzene]
• 35112-44-8
• DTXSID70607424
• Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-

• Inchi： 1S/C19H18Br6O2/c1-19(2,11-7-13(22)17(14(23)8-11)26-5-3-20)12-9-15(24)18(16(25)10-12)27-6-4-21/h7-10H,3-6H2,1-2H3
• InChI Key： SZBMEBWZDZCMKW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OCCBr)Br)Br)OCCBr

Computed Properties

• Exact Mass: 751.64054
• Monoisotopic Mass: 751.64071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46